Cas no 62458-80-4 (3-Pyridinecarboxamide, 4-chloro-N-ethyl-)
62458-80-4 structure
Product Name:3-Pyridinecarboxamide, 4-chloro-N-ethyl-
CAS No:62458-80-4
MF:C8H9ClN2O
MW:184.62286067009
CID:444040
PubChem ID:71386182
Update Time:2025-04-19
3-Pyridinecarboxamide, 4-chloro-N-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyridinecarboxamide, 4-chloro-N-ethyl-
- 4-chloro-N-ethylpyridine-3-carboxamide
- DTXSID30808379
- AKOS019797197
- 62458-80-4
-
- Inchi: 1S/C8H9ClN2O/c1-2-11-8(12)6-5-10-4-3-7(6)9/h3-5H,2H2,1H3,(H,11,12)
- InChI Key: AOBRFZOPOOKAID-UHFFFAOYSA-N
- SMILES: ClC1C=CN=CC=1C(NCC)=O
Computed Properties
- Exact Mass: 184.04047
- Monoisotopic Mass: 184.0403406g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 42Ų
Experimental Properties
- PSA: 41.99
3-Pyridinecarboxamide, 4-chloro-N-ethyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
62458-80-4 (3-Pyridinecarboxamide, 4-chloro-N-ethyl-) Related Products
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